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Compound of Interest

Compound Name: Azimilide (Dihydrochloride)

Cat. No.: B1238020 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides detailed protocols for the preparation, storage, and handling of

Azimilide dihydrochloride stock solutions for research applications. Azimilide dihydrochloride is

a potent Class III antiarrhythmic agent that functions by blocking both the rapidly activating (IKr)

and slowly activating (IKs) components of the delayed rectifier potassium current in cardiac

cells.[1][2] Accurate preparation of stock solutions is critical for obtaining reliable and

reproducible experimental results in studies investigating cardiac electrophysiology, arrhythmia

models, and drug safety profiling.
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Property Value Source

Chemical Name

1-[[[5-(4-chlorophenyl)-2-

furanyl]methylene]amino]-3-[4-

(4-methyl-1-

piperazinyl)butyl]-2,4-

imidazolidinedione,

dihydrochloride

[3]

Synonyms NE 10064 [3]

Molecular Formula C₂₃H₂₈ClN₅O₃ • 2HCl [3]

Molecular Weight

530.88 g/mol (Note: Batch

specific molecular weights may

vary due to hydration)

[4]

CAS Number 149888-94-8 [4]

Purity ≥95% [3]

Appearance Crystalline solid [3]

Solubility and Storage
Proper solvent selection and storage conditions are paramount to maintaining the integrity and

activity of Azimilide dihydrochloride.
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Solvent
Maximum
Concentration

Storage of Solution Stability of Solid

Water 50 mM (26.54 mg/mL)

Aqueous solutions are

not recommended for

storage beyond one

day.[5]

≥ 4 years at -20°C

PBS (pH 7.2) ~10 mg/mL

Not recommended for

storage beyond one

day.[5]

DMSO

2 mg/mL (3.77 mM)

(ultrasonic and

warming to 60°C may

be needed)

Store at -80°C for up

to 6 months or -20°C

for up to 1 month.[6]

Storage of Solid Compound: Azimilide dihydrochloride as a solid should be stored at -20°C.[3]

[4] Under these conditions, it is stable for at least four years.[3]

Experimental Protocols
Preparation of a 10 mM Aqueous Stock Solution
This protocol describes the preparation of a 10 mM aqueous stock solution of Azimilide

dihydrochloride.

Materials:

Azimilide dihydrochloride (solid)

Sterile, high-purity water (e.g., Milli-Q or equivalent)

Calibrated analytical balance

Sterile conical tubes (e.g., 15 mL or 50 mL)

Sterile serological pipettes
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Vortex mixer

(Optional) Sonicator

Procedure:

Equilibrate: Allow the vial of Azimilide dihydrochloride to equilibrate to room temperature

before opening to prevent condensation.

Weighing: Accurately weigh the desired amount of Azimilide dihydrochloride powder in a

sterile conical tube. For example, to prepare 10 mL of a 10 mM solution, weigh out 53.09 mg.

Calculation: 530.88 g/mol * 0.010 mol/L * 0.010 L = 0.053088 g = 53.09 mg

Dissolution: Add the calculated volume of sterile water to the conical tube containing the

powder.

Mixing: Cap the tube securely and vortex thoroughly until the solid is completely dissolved. If

dissolution is slow, gentle warming or brief sonication may be employed.[6] Visually inspect

the solution to ensure there are no visible particulates.

Sterilization (Optional): If required for your application (e.g., cell culture), filter the stock

solution through a 0.22 µm sterile syringe filter into a new sterile tube.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term use (up to one day is

recommended for aqueous solutions) or consider preparing fresh daily.[5]

Visualization of Experimental Workflow and
Mechanism
Experimental Workflow for Stock Solution Preparation
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Figure 1. Experimental Workflow for Azimilide Dihydrochloride Stock Solution Preparation
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Caption: Workflow for preparing a sterile aqueous stock solution of Azimilide dihydrochloride.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1238020?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1238020?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathway of Azimilide Dihydrochloride

Figure 2. Mechanism of Action of Azimilide Dihydrochloride
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Caption: Azimilide blocks IKr and IKs potassium currents, prolonging cardiac action potential

duration.

Safety Precautions
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Handle Azimilide dihydrochloride with appropriate personal protective equipment (PPE),

including gloves, a lab coat, and eye protection.[7] Avoid inhalation of the powder by working in

a well-ventilated area or a fume hood.[7] Refer to the manufacturer's Safety Data Sheet (SDS)

for complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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